Cas no 88469-71-0 (5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl-)

• Product name: 5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl-
• CAS No: 88469-71-0
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• CID: 631530
• PubChem ID: 13114377

5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl-
• 4-(acetyloxymethyl)-2-phenyl-1,3-thiazole-5-carboxylic acid
• 88469-71-0
• DTXSID40518997
• 4-[(Acetyloxy)methyl]-2-phenyl-1,3-thiazole-5-carboxylic acid

• Inchi： InChI=1S/C13H11NO4S/c1-8(15)18-7-10-11(13(16)17)19-12(14-10)9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,16,17)
• InChI Key： YYMZLWNKUKGLEY-UHFFFAOYSA-N
• SMILES： CC(=O)OCC1=C(SC(=N1)C2=CC=CC=C2)C(=O)O

Computed Properties

• Exact Mass: 277.04087901g/mol
• Monoisotopic Mass: 277.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų